methyl 3-methyl-2-(methylamino)butanoate hydrochloride
Description
“Methyl 3-methyl-2-(methylamino)butanoate hydrochloride” is a chemical compound with the CAS Number: 138326-61-1 . It has a molecular weight of 181.66 . The IUPAC name for this compound is methyl methylvalinate hydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H15NO2.ClH/c1-5(2)6(8-3)7(9)10-4;/h5-6,8H,1-4H3;1H . This code can be used to generate a 3D structure of the molecule.Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . It has a melting point of 140-141 degrees Celsius .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-methyl-2-(methylamino)butanoate hydrochloride involves the reaction of 3-methyl-2-(methylamino)butanoic acid with methanol and hydrochloric acid.", "Starting Materials": [ "3-methyl-2-(methylamino)butanoic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "To a solution of 3-methyl-2-(methylamino)butanoic acid in methanol, add hydrochloric acid.", "Heat the mixture at reflux for several hours.", "Cool the mixture and filter the resulting precipitate.", "Wash the precipitate with cold methanol and dry under vacuum to obtain methyl 3-methyl-2-(methylamino)butanoate hydrochloride." ] } | |
| 138326-61-1 | |
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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